Cas no 871323-43-2 (1-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 871323-43-2
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 5556828
• Update Time: 2025-05-23

1-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methyltriazole-4-carboxamide
• 1-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18N4O3/c1-12-17(18(23)19-13-7-6-8-14(11-13)24-2)20-21-22(12)15-9-4-5-10-16(15)25-3/h4-11H,1-3H3,(H,19,23)
• InChI Key： PVNUAWPVQYNDPW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OC)C(C)=C(C(NC2=CC=CC(OC)=C2)=O)N=N1

Additional information on 1-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 871323-43-2)

The compound 1-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS No. 871323-43-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This triazole-carboxamide derivative is characterized by its unique structural features, including methoxy-substituted phenyl rings and a methylated triazole core. Its molecular architecture makes it a promising candidate for various applications, particularly in drug discovery and material science.

In recent years, the demand for triazole-based compounds has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring 1,2,3-triazole derivatives for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of methoxy groups in this molecule enhances its solubility and bioavailability, which are critical factors in drug development. Additionally, the carboxamide moiety contributes to its ability to form hydrogen bonds, a property often leveraged in the design of targeted therapies.

From a synthetic perspective, 1-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is typically synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used "click chemistry" reaction. This method is favored for its high yield, regioselectivity, and compatibility with diverse functional groups. The compound's CAS No. 871323-43-2 serves as a unique identifier in chemical databases, facilitating its retrieval for academic and industrial research.

The growing interest in small-molecule therapeutics has propelled the study of this compound, particularly in oncology and neurology. Recent publications highlight its potential as a modulator of protein-protein interactions, a hot topic in drug discovery. Moreover, its structural similarity to known bioactive molecules has sparked investigations into its pharmacokinetic properties, such as metabolic stability and membrane permeability.

Beyond pharmaceuticals, 1-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has applications in material science. Its aromatic and heterocyclic components make it a viable building block for organic electronic materials, including OLEDs and conductive polymers. Researchers are also examining its use in supramolecular chemistry, where its hydrogen-bonding capabilities could enable the design of novel self-assembling systems.

In the context of green chemistry, efforts are underway to optimize the synthesis of this compound using eco-friendly catalysts and solvents. This aligns with the broader trend toward sustainable chemical practices, a priority for both academia and industry. The compound's methoxy substituents further contribute to its environmental profile by potentially reducing toxicity compared to halogenated analogs.

For researchers seeking detailed information on CAS No. 871323-43-2, spectral data (NMR, IR, MS) and computational studies (DFT calculations) are increasingly available in open-access repositories. These resources support the compound's characterization and theoretical modeling, addressing common queries about its molecular geometry and electronic properties.

In summary, 1-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide represents a multifaceted compound with broad interdisciplinary relevance. Its ongoing study reflects key trends in precision medicine, materials innovation, and sustainable synthesis, making it a noteworthy subject for future research endeavors.